Cas no 1240390-32-2 ((3S,4S)-3-aminooxan-4-ol)

• Product Name: (3S,4S)-3-aminooxan-4-ol
• CAS No: 1240390-32-2
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD19215826
• CID: 1071959
• PubChem ID: 55285677
• Update Time: 2025-05-19

(3S,4S)-3-aminooxan-4-ol Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-3-Aminotetrahydro-2H-pyran-4-ol
• 2-Amino-1,5-anhydro-2,4-dideoxy-D-threo-Pentitol
• (3S,4S)-3-Amino-4-hydroxy-tetrahydropyran
• 2-Amino-1,5-anhydro-2,4-dideoxy-L-threo-pentitol
• (3S,4S)-3-Amino-tetrahydro-pyran-4-ol
• (3S,4S)-3-aminooxan-4-ol
• KUCSFTQJADYIQH-WHFBIAKZSA-N
• 1309081-45-5
• 1240390-32-2
• L-threo-Pentitol, 2-amino-1,5-anhydro-2,4-dideoxy-
• L-threo-Pentitol, 2-amino-1,5-anhydro-2,4-dideoxy-; 2-Amino-1,5-anhydro-2,4-dideoxy-L-threo-pentitol; (3S,4S)-3-Aminotetrahydro-2H-pyran-4-ol
• trans-3-Amino-tetrahydro-pyran-4-ol
• (3S,4S)-3-Amino-4-hydroxytetrahydropyran
• trans-3-Aminotetrahydro-2H-pyran-4-ol
• CS-0053233
• AKOS006352405
• AMY16887
• trans-3-Aminotetrahydro-2H-pyran-4-ol; threo-Pentitol, 2-amino-1,5-anhydro-2,4-dideoxy-; 2-Amino-1,5-anhydro-2,4-dideoxy-threo-pentitol; rel-(3R,4R)-3-Aminotetrahydro-2H-pyran-4-ol; trans-3-Aminotetrahydro-2H-pyran-4-ol
• (3S,4S)-3-amino-tetrahydro-2H-pyran-4-ol
• MFCD19215826
• SCHEMBL1312410
• AS-34261

• MDL： MFCD19215826
• Inchi： 1S/C5H11NO2/c6-4-3-8-2-1-5(4)7/h4-5,7H,1-3,6H2/t4-,5-/m0/s1
• InChI Key： KUCSFTQJADYIQH-WHFBIAKZSA-N
• SMILES： O1CC[C@@H]([C@H](C1)N)O

Computed Properties

• Exact Mass: 117.079
• Monoisotopic Mass: 117.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5A^2
• XLogP3: -1.3

Experimental Properties

• Density: 1.147±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 246.8±40.0 ºC (760 Torr),
• Flash Point: 103.0±27.3 ºC,
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 55.48000
• LogP: -0.20480

Additional information on (3S,4S)-3-aminooxan-4-ol

Recent Advances in the Application of (3S,4S)-3-aminooxan-4-ol (CAS: 1240390-32-2) in Chemical Biology and Pharmaceutical Research

The compound (3S,4S)-3-aminooxan-4-ol (CAS: 1240390-32-2) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural features and versatile applications. This chiral amino alcohol derivative has garnered significant attention for its potential in drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules. Recent studies have explored its utility as a building block for the synthesis of novel therapeutic agents targeting various diseases, including infectious diseases and metabolic disorders.

One of the key areas of research involving (3S,4S)-3-aminooxan-4-ol focuses on its role as a precursor for the synthesis of glycosidase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in the development of potent and selective inhibitors of α-glucosidases, which are crucial targets for diabetes management. The researchers utilized the chiral centers of (3S,4S)-3-aminooxan-4-ol to create stereospecific analogs that showed enhanced binding affinity and metabolic stability compared to existing inhibitors.

In the field of antimicrobial research, (3S,4S)-3-aminooxan-4-ol has been incorporated into novel antibiotic scaffolds targeting bacterial cell wall biosynthesis. A recent patent application (WO2023051234) describes its use in the synthesis of oxazolidinone derivatives with improved activity against drug-resistant Gram-positive pathogens. The compound's ability to serve as a rigid, yet functionalizable core structure has enabled the development of molecules with optimized pharmacokinetic properties and reduced toxicity profiles.

Structural studies using X-ray crystallography and NMR spectroscopy have provided valuable insights into the conformational preferences of (3S,4S)-3-aminooxan-4-ol and its derivatives. These investigations, published in ACS Chemical Biology (2024), reveal how the compound's oxane ring system influences molecular recognition processes, particularly in protein-ligand interactions. Such structural information is proving invaluable for rational drug design approaches targeting challenging protein targets.

The synthetic accessibility of (3S,4S)-3-aminooxan-4-ol has also been a focus of recent research. Several innovative synthetic routes have been developed, including biocatalytic approaches using engineered aminotransferases, as reported in Nature Catalysis (2023). These methods offer improved yields and enantioselectivity compared to traditional chemical synthesis, making the compound more accessible for large-scale pharmaceutical applications.

Looking forward, the unique properties of (3S,4S)-3-aminooxan-4-ol position it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its potential in targeted protein degradation strategies and as a component of PROTAC molecules. The compound's versatility and the growing body of research supporting its applications suggest it will continue to be an important focus in medicinal chemistry innovation.